Cas no 1341667-01-3 (1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine)
![1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine structure](https://www.kuujia.com/scimg/cas/1341667-01-3x500.png)
1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Azetidinamine, 1-[(2,5-dimethylphenyl)methyl]-
- 1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine
-
- Inchi: 1S/C12H18N2/c1-9-3-4-10(2)11(5-9)6-14-7-12(13)8-14/h3-5,12H,6-8,13H2,1-2H3
- InChI Key: IRTYCYCINKGKTN-UHFFFAOYSA-N
- SMILES: N1(CC2=CC(C)=CC=C2C)CC(N)C1
Experimental Properties
- Density: 1.054±0.06 g/cm3(Predicted)
- Boiling Point: 281.7±40.0 °C(Predicted)
- pka: 8?+-.0.20(Predicted)
1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1908-2335-5g |
1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine |
1341667-01-3 | 95%+ | 5g |
$1833.0 | 2023-09-07 | |
Life Chemicals | F1908-2335-2.5g |
1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine |
1341667-01-3 | 95%+ | 2.5g |
$1222.0 | 2023-09-07 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1655194-2.5g |
1-(2,5-Dimethylbenzyl)azetidin-3-amine |
1341667-01-3 | 98% | 2.5g |
¥30366.00 | 2024-08-09 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1655194-1g |
1-(2,5-Dimethylbenzyl)azetidin-3-amine |
1341667-01-3 | 98% | 1g |
¥25303.00 | 2024-08-09 | |
Life Chemicals | F1908-2335-0.5g |
1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine |
1341667-01-3 | 95%+ | 0.5g |
$580.0 | 2023-09-07 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1655194-500mg |
1-(2,5-Dimethylbenzyl)azetidin-3-amine |
1341667-01-3 | 98% | 500mg |
¥15670.00 | 2024-08-09 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1655194-250mg |
1-(2,5-Dimethylbenzyl)azetidin-3-amine |
1341667-01-3 | 98% | 250mg |
¥7232.00 | 2024-08-09 | |
Life Chemicals | F1908-2335-0.25g |
1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine |
1341667-01-3 | 95%+ | 0.25g |
$551.0 | 2023-09-07 | |
TRC | D142951-1g |
1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine |
1341667-01-3 | 1g |
$ 815.00 | 2022-06-05 | ||
Life Chemicals | F1908-2335-1g |
1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine |
1341667-01-3 | 95%+ | 1g |
$611.0 | 2023-09-07 |
1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine Related Literature
-
Maria Ivanovskaya,Evgeni Ovodok,Dzmitry Kotsikau,Igor Azarko,Matej Micusik,Maria Omastova,Vyacheslav Golovanov RSC Adv., 2020,10, 25602-25608
-
H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
-
Prasanta Ray Bagdi,R. Sidick Basha RSC Adv., 2015,5, 61337-61344
-
Pengchong Xue,Jiabao Sun,Peng Chen,Peng Gong,Boqi Yao,Zhenqi Zhang,Chong Qian,Ran Lu J. Mater. Chem. C, 2015,3, 4086-4092
-
Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
Additional information on 1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine
Professional Introduction to 1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine (CAS No. 1341667-01-3)
1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1341667-01-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound consists of a azetidine ring substituted with a 2,5-dimethylphenyl group and an amine functional group at the 3-position, which contributes to its distinctive chemical behavior and reactivity.
The synthesis of 1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the azetidine ring, which is a crucial step in determining the overall efficacy of the compound. Subsequent modifications, including the introduction of the 2,5-dimethylphenyl moiety and the amine group, are performed under controlled conditions to ensure high yield and purity.
In recent years, there has been a growing interest in exploring the pharmacological properties of azetidine derivatives due to their potential as bioactive molecules. The presence of the amine group in 1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine makes it a particularly interesting candidate for further investigation. This amine functionality can serve as a pharmacophore, interacting with various biological targets and potentially modulating physiological processes.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The structural features of 1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine suggest that it may have properties suitable for use in treating a range of diseases. For instance, its ability to interact with specific enzymes or receptors could make it valuable in addressing conditions such as inflammation or neurodegenerative disorders.
Recent research has begun to uncover the biological activities of azetidine derivatives like 1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine. Studies have shown that these compounds can exhibit significant effects on cellular pathways involved in disease progression. The unique combination of structural elements in this molecule allows it to engage with multiple targets simultaneously, which could enhance its therapeutic efficacy.
The development of new drugs often involves extensive screening processes to identify compounds with desirable pharmacological properties. 1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine has shown promise in preliminary screenings due to its favorable chemical characteristics. Its stability under various conditions and its ability to undergo further chemical modifications make it a versatile tool for medicinal chemists.
In addition to its potential therapeutic applications, 1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine also serves as an important intermediate in synthetic chemistry. Its use in multi-step syntheses allows for the creation of more complex molecules with tailored properties. This versatility underscores its importance not only as a potential drug candidate but also as a building block for other bioactive compounds.
The future prospects for 1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine are promising, with ongoing research aimed at optimizing its synthesis and exploring new applications. Advances in computational chemistry and molecular modeling are expected to play a crucial role in understanding its interactions at the molecular level. These tools will help researchers design more effective derivatives and improve their understanding of how this compound functions within biological systems.
The significance of 1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine extends beyond its immediate applications. It represents a valuable addition to the arsenal of compounds available for drug discovery and development. As research continues to uncover new insights into its properties and potential uses, this molecule is likely to remain at the forefront of pharmaceutical innovation.
1341667-01-3 (1-[(2,5-dimethylphenyl)methyl]azetidin-3-amine) Related Products
- 1007556-74-2(3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol)
- 2060020-45-1(5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid)
- 161368-65-6(4-amino-3-(2-methoxyethyl)phenol)
- 2137570-97-7(9-cyclobutyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)
- 86662-15-9(3-(4-Chlorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxylic acid)
- 1267109-65-8(5-Thiazoleacetic acid, 2-(aminomethyl)-4-methyl-)
- 2138030-07-4(2-methoxy-N-[3-(2,2,2-trifluoroethylamino)cyclobutyl]acetamide)
- 897482-05-2(2-(4-cyclopropanecarbonylpiperazin-1-yl)-4,6-difluoro-1,3-benzothiazole)
- 1804768-95-3(2-(Aminomethyl)-4-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine)
- 2026616-53-3(Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-4-methyl-)




